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Compound of Interest

Compound Name:

1-BOC-3-[(2-

hydroxyethyl)methylamino]-

azetidine

CAS No.: 178311-49-4

Cat. No.: B576276

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
This compound serves as a critical intermediate for introducing a solubilizing, metabolically

stable polar motif into drug candidates. It functions as a constrained bioisostere of N-methyl-N-

(2-hydroxyethyl)amine, leveraging the azetidine ring to reduce conformational entropy and

improve ligand-target binding affinity.
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Property Specification

IUPAC Name
tert-Butyl 3-[(2-hydroxyethyl)

(methyl)amino]azetidine-1-carboxylate

Common Name
1-BOC-3-(N-methyl-N-

hydroxyethylamino)azetidine

CAS Number
Custom Synthesis Target (Derived from CAS

398489-26-4)

Molecular Formula C₁₁H₂₂N₂O₃

Molecular Weight 230.31 g/mol

LogP (Predicted)
~0.8 (Lipophilicity optimized for oral

bioavailability)

H-Bond Donors 1 (Hydroxyl)

H-Bond Acceptors 4 (Carbonyl, 2x Tertiary Amines, Hydroxyl)

Physical State Viscous Colorless Oil (typically)

Structural Significance
The azetidine ring (4-membered nitrogen heterocycle) creates a unique vector for the side

chain compared to pyrrolidine (5-membered) or piperidine (6-membered) analogs.

Pucker Angle: ~30°, creating a distinct spatial projection.

Basicity Modulation: The pKa of the exocyclic amine is modulated by the electron-

withdrawing N-Boc group (and later the aryl/heteroaryl core), often resulting in improved

membrane permeability compared to more basic analogs.

Synthetic Pathway: Reductive Amination[7][10]
The most robust route to this intermediate is the reductive amination of 1-Boc-3-azetidinone

with 2-(methylamino)ethanol. This method avoids the formation of quaternary ammonium

byproducts common in direct alkylation strategies.
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Reaction Scheme (DOT Visualization)

Reaction Conditions

1-Boc-3-azetidinone
(CAS 398489-26-4)

Imine / Iminium
Intermediate

DCE, AcOH (cat.)
RT, 30 min

N-Methylethanolamine
(CAS 109-83-1)

1-BOC-3-[(2-hydroxyethyl)
methylamino]-azetidine

NaBH(OAc)3
RT, 16h

Solvent: 1,2-Dichloroethane (DCE)
Reductant: Sodium triacetoxyborohydride

Quench: Sat. NaHCO3

Click to download full resolution via product page

Figure 1: One-pot reductive amination strategy for the synthesis of the target azetidine.

Detailed Experimental Protocol
Objective: Synthesize 10.0 g of 1-BOC-3-[(2-hydroxyethyl)methylamino]-azetidine.

Reagents:

1-Boc-3-azetidinone (SM1): 10.0 g (58.4 mmol)

2-(Methylamino)ethanol (SM2): 4.82 g (64.2 mmol, 1.1 equiv)

Sodium triacetoxyborohydride (STAB): 18.5 g (87.6 mmol, 1.5 equiv)

Acetic Acid (AcOH): 0.33 mL (1 mol%)

1,2-Dichloroethane (DCE): 200 mL (0.3 M concentration)

Procedure:

Imine Formation: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve

SM1 (10.0 g) in DCE (200 mL). Add SM2 (4.82 g) followed by catalytic AcOH. Stir at room
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temperature (20–25 °C) for 30–60 minutes under a nitrogen atmosphere.

Why? Pre-mixing allows the equilibrium formation of the iminium ion before the reducing

agent is introduced, minimizing direct reduction of the ketone to the alcohol (1-Boc-3-

hydroxyazetidine).

Reduction: Cool the mixture to 0 °C in an ice bath. Add STAB portion-wise over 15 minutes.

Why? STAB is a mild reducing agent that selectively reduces imines/iminiums over

ketones/aldehydes. Portion-wise addition controls the exotherm and hydrogen gas

evolution.

Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for

12–16 hours. Monitor by TLC (5% MeOH in DCM, stain with Ninhydrin or KMnO4) or LCMS.

Quench & Workup:

Quench by slow addition of saturated aqueous NaHCO3 (100 mL). Stir vigorously for 30

minutes until gas evolution ceases.

Separate the organic layer. Extract the aqueous layer with DCM (2 x 100 mL).

Combine organic layers, wash with brine (100 mL), dry over anhydrous Na2SO4, filter,

and concentrate in vacuo.

Purification: The crude oil is typically >90% pure. If necessary, purify via flash column

chromatography (SiO2, eluent: 0–10% MeOH in DCM with 1% NH4OH).

Applications in Drug Discovery[1][11][12][13][14][15]
This specific azetidine derivative is a high-value scaffold for optimizing ADME (Absorption,

Distribution, Metabolism, Excretion) properties.

Solubility Enhancement
The pendant 2-hydroxyethyl group acts as a polar "anchor," significantly increasing aqueous

solubility compared to a simple methyl or ethyl group. This is critical for oral drugs where low

solubility limits bioavailability (BCS Class II/IV).
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Metabolic Stability (The "Azetidine Switch")
Replacing a piperidine or pyrrolidine ring with an azetidine often reduces the rate of oxidative

metabolism (N-dealkylation). The strained ring alters the geometry of the nitrogen lone pair,

making it less accessible to Cytochrome P450 enzymes.

Kinase Inhibitor Design (JAK/TYK2)
In Janus Kinase (JAK) inhibitors, the azetidine ring often serves as a linker that projects the

polar tail into the solvent-exposed region of the ATP-binding pocket.

Example: Analogous motifs are found in next-generation JAK1/JAK3 inhibitors where the

azetidine replaces the piperidine of Tofacitinib to alter selectivity profiles.

Quality Control & Analytics
To ensure the integrity of the building block before use in subsequent coupling reactions (e.g.,

Boc-deprotection or SNAr), the following analytical criteria must be met.

QC Decision Tree (DOT Visualization)
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Figure 2: Quality control workflow for validating the synthesized intermediate.

Diagnostic NMR Signals (CDCl3, 400 MHz)
Boc Group: δ 1.44 (s, 9H).

Azetidine Ring:

δ 3.9–4.1 (m, 2H, C2/C4 protons).

δ 3.7–3.8 (m, 2H, C2/C4 protons).

δ 3.2–3.3 (m, 1H, C3 methine).

Side Chain:

δ 2.25 (s, 3H, N-Methyl).

δ 2.55 (t, 2H, N-CH2).

δ 3.60 (t, 2H, CH2-OH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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